Cas no 38226-86-7 (β-Anhydroicaritin)

• Product Name: β-Anhydroicaritin
• CAS No: 38226-86-7
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• MDL: MFCD30573905
• CID: 293288
• PubChem ID: 14583584
• Update Time: 2025-11-01

β-Anhydroicaritin Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,9,10-dihydro-3,5-dihydroxy-2-(4-methoxyphenyl)-8,8-dimethyl-
• 3,5-dihydroxy-4'-methoxy-6'',6''-dimethyl-4'',5''-dihydropyrano[2'',3'':7,8]-flavone
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,9,10-dihydro-3,5-dihydroxy-2-(4-methoxyphenyl)-8,8-dime...
• Anhydroicaritin
• β-Anhydroicaritin
• Anhydroicaritin, -
• Anhydroicaritin, Beta-
• Cycloicaritin
• 9,10-Dihydro-3,5-dihydroxy-2-(4-methoxyphenyl)-8,8-dimethyl-4H,8H-benzo[1,2-b:3,4-b']dipyran-4-one
• beta-Anhydroicaritin
• Icaritin;
• BDBM50272557
• 226A867
• 3,7-dimethanesulfonyl-8-prenyl-4''-methoxy Chrysin
• SCHEMBL4220888
• 3,5-dihydroxy-2-(4-methoxyphenyl)-8,8-dimethyl-9,10-dihydro-4h,8h-pyrano[2,3-f]chromen-4-one
• AKOS030573400
• CHEMBL497654
• CS-0018251
• FT-0698350
• E80752
• AS-75851
• 3,5-dihydroxy-2-(4-methoxyphenyl)-8,8-dimethyl-9,10-dihydropyrano[2,3-h]chromen-4-one
• HY-N1940
• AC-34806
• DTXSID801316333
• 38226-86-7
• I(2)-Anhydroicaritin
• 3,5-dihydroxy-2-(4-methoxyphenyl)-8,8-dimethyl-9,10-dihydropyrano(2,3-h)chromen-4-one
• ?-anhydroicaritin
• DA-61066

• MDL： MFCD30573905
• Inchi： 1S/C21H20O6/c1-21(2)9-8-13-15(27-21)10-14(22)16-17(23)18(24)19(26-20(13)16)11-4-6-12(25-3)7-5-11/h4-7,10,22,24H,8-9H2,1-3H3
• InChI Key： PPCHTBBOSVKORE-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3C(C(=C(C4C=CC(=CC=4)OC)OC=3C=2CCC1(C)C)O)=O)O

Computed Properties

• Exact Mass: 368.12600
• Monoisotopic Mass: 368.12598835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 368.4
• XLogP3: 4.2
• Topological Polar Surface Area: 85.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.349
• PSA: 89.13000
• LogP: 3.98340

Related Categories

• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on β-Anhydroicaritin

Professional Introduction to β-Anhydroicaritin (CAS No. 38226-86-7)

β-Anhydroicaritin, a naturally occurring flavonoid derivative, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. With the CAS number 38226-86-7, this molecule has garnered attention for its potential biological activities and structural uniqueness. Flavonoids are a class of polyphenolic compounds widely distributed in plants, known for their diverse pharmacological properties. Among these, β-Anhydroicaritin stands out due to its modified glycoside structure and its promising applications in drug discovery and therapeutic interventions.

The chemical structure of β-Anhydroicaritin features a flavone backbone with an additional carbonyl group at the C-4 position, which distinguishes it from its parent compound, icaritin. This structural modification imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of a double bond in the C-3 position and the absence of a hydroxyl group at C-7 further contribute to its distinct chemical profile.

In recent years, there has been growing interest in exploring the pharmacological potential of β-Anhydroicaritin. Studies have indicated that this compound exhibits notable anti-inflammatory, antioxidant, and anticancer properties. The anti-inflammatory effects are particularly noteworthy, as they stem from the ability of β-Anhydroicaritin to modulate key inflammatory pathways such as NF-κB and MAPK. These pathways are central to the development of chronic inflammatory diseases, making β-Anhydroicaritin a promising candidate for therapeutic development.

Moreover, research has highlighted the antioxidant properties of β-Anhydroicaritin, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress-induced damage. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases like Alzheimer's and Parkinson's. The antioxidant activity of β-Anhydroicaritin suggests its potential role in protecting against these conditions by mitigating oxidative damage.

The anticancer potential of β-Anhydroicaritin has also been extensively studied. Preclinical investigations have demonstrated that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, it has been shown to inhibit the proliferation of cancer cells by disrupting critical signaling cascades involved in cell growth and survival. These findings have prompted further exploration into β-Anhydroicaritin as a lead compound for developing novel anticancer therapies.

Recent advancements in synthetic chemistry have enabled the efficient preparation of β-Anhydroicaritin, making it more accessible for research purposes. The synthesis involves multi-step reactions that highlight the compound's structural complexity and the sophistication required to achieve high yields and purity. These synthetic methodologies are crucial for large-scale production and for conducting detailed pharmacological studies.

The biological activity of β-Anhydroicaritin is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical factor for drugs targeting neurological disorders. Studies using animal models have shown that β-Anhydroicaritin can effectively penetrate the BBB, suggesting its potential for treating central nervous system (CNS) disorders. This property makes it an attractive candidate for drug development in conditions such as epilepsy and neuroinflammation.

Another area of interest is the potential role of β-Anhydroicaritin in modulating immune responses. Research has indicated that this compound can influence immune cell function by modulating cytokine production and inhibiting pro-inflammatory cytokine release. These effects could be beneficial in treating autoimmune diseases where excessive inflammation plays a significant role.

The structural diversity of flavonoids like β-Anhydroicaritin also opens up possibilities for drug design and development through structure-activity relationship (SAR) studies. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce potential side effects. This approach is particularly valuable in developing personalized medicine strategies where individual patient responses are taken into account.

In conclusion, β-Anhydroicaritin (CAS No. 38226-86-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a promising candidate for further research and development. As our understanding of its pharmacological mechanisms continues to grow, so does the likelihood that β-Anhydroicaritin will play a crucial role in future therapeutic interventions.